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Compound of Interest

Compound Name: Tribenzylphosphine

Cat. No.: B1585120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tribenzylphosphine is an organophosphorus compound utilized in various chemical

syntheses. Due to its potential hazards, a thorough understanding of its safety and handling

precautions is paramount for all personnel who may come into contact with this substance. This

guide provides an in-depth overview of the known hazards, safe handling procedures, and

emergency protocols associated with tribenzylphosphine.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of tribenzylphosphine is the

foundation of its safe handling. These properties influence its behavior under various conditions

and are critical for risk assessment in the laboratory.
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Property Value

CAS Number 7650-89-7[1][2][3][4]

Molecular Formula C21H21P[1][2][5]

Molecular Weight 304.37 g/mol [1]

Appearance White crystalline solid[2]

Odor No information available[2]

Melting Point 96-101 °C (lit.)[5]

Boiling Point 183-185 °C at 0.2 mmHg[5]

Solubility
Insoluble in water. Soluble in solvents such as

tetrahydrofuran, toluene, and chloroform.[2]

Hygroscopic Yes[2]

Hazard Identification and Classification
Tribenzylphosphine is classified as a hazardous substance. The primary routes of exposure

are inhalation, skin contact, and eye contact.

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][6]

H319: Causes serious eye irritation.[1][2][6]

H335: May cause respiratory irritation.[1][2][6]

Signal Word: Warning[1][2]

Hazard Pictograms:

alt text
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Adherence to strict handling and storage protocols is essential to minimize the risk of exposure

and ensure the stability of the compound.

Handling
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields or goggles, chemical-resistant gloves, and a lab coat.[1][2]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[1][4]

Dust Formation: Avoid the formation of dust and aerosols.[1][4]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, before

breaks, and at the end of the workday.[1] Do not eat, drink, or smoke in areas where the

chemical is handled.[7]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[2][6]

Atmosphere: Store under an inert atmosphere.[1][6][8]

Temperature: Store in a cool place, with a recommended temperature of 2-8°C.[1][8]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[9]

Personal Protective Equipment (PPE)
A robust PPE program is a critical line of defense against the hazards of tribenzylphosphine.

The following table summarizes the recommended PPE.
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Body Part Protection Specification

Eyes/Face
Safety glasses with side-

shields or chemical goggles.

Approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Skin

Chemical-resistant gloves and

protective clothing (e.g., lab

coat).

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.[1] Take off

contaminated clothing and

wash it before reuse.[2]

Respiratory

Use a respirator if dust is

generated and ventilation is

inadequate.

Follow local and national

regulations.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial. The following table

outlines the recommended procedures.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Skin Contact

Immediately wash off with soap and plenty of

water. If skin irritation persists, consult a

physician.[1][2]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing. Get medical

attention.[1][2][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water

afterwards. Get medical attention if symptoms

occur.[1][2]

Fire and Explosion Hazard
While not highly flammable, tribenzylphosphine is combustible and can pose a fire hazard

under certain conditions.

Hazard Details

Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[1]

Specific Hazards

Thermal decomposition can produce hazardous

gases, including carbon oxides and phosphorus

oxides.[2]

Fire-Fighting Procedures
Wear self-contained breathing apparatus

(SCBA) for firefighting if necessary.[1]
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Accidental Release Measures
Prompt and safe cleanup of spills is necessary to prevent the spread of contamination and

minimize exposure.

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation. Evacuate personnel to safe areas.[1][2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Containment and Cleanup: Sweep up and shovel the material into a suitable, closed

container for disposal. Avoid creating dust.[1][2]

Disposal Considerations
Tribenzylphosphine and its containers must be disposed of as hazardous waste.

Waste Treatment: Dispose of contents and container in accordance with local, regional,

national, and international regulations.[6] Offer surplus and non-recyclable solutions to a

licensed disposal company.[1]

Contaminated Packaging: Dispose of as unused product.[1]

Toxicological Information
The toxicological properties of tribenzylphosphine have not been fully investigated. However,

based on its classification, it is known to cause skin, eye, and respiratory irritation.

Experimental Protocols and Visualizations
Logical Workflow for Handling Tribenzylphosphine

The following diagram illustrates the logical workflow for safely handling tribenzylphosphine in

a laboratory setting.
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Caption: Logical workflow for handling tribenzylphosphine.
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Emergency Response Decision Tree

This diagram provides a decision-making framework for responding to an accidental exposure

to tribenzylphosphine.

Exposure Event Occurs

Identify Route of Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Administer Artificial Respiration if Needed

Wash with Soap and Water
Remove Contaminated Clothing

Rinse with Water for 15 mins
Remove Contact Lenses

Rinse Mouth with Water
Do Not Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response decision tree for tribenzylphosphine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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